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Compound of Interest

Compound Name: 4-Chlorophenyl chloroformate

Cat. No.: B1360281

Essential Safety and Handling Guide for 4-
Chlorophenyl Chloroformate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for
handling 4-Chlorophenyl chloroformate. Adherence to these guidelines is essential to ensure
personal safety and mitigate risks in the laboratory environment.

Understanding the Hazard

4-Chlorophenyl chloroformate is a toxic and corrosive chemical that poses significant health
risks upon exposure.[1][2][3] It can cause severe skin burns, and eye damage, and is toxic if
swallowed, inhaled, or in contact with skin.[1][2][3][4] It is also a lachrymator, meaning it can
cause tearing.[3]

Hazard Classifications:[2][4]
o Acute Toxicity, Oral (Category 3)
o Acute Toxicity, Dermal (Category 3)

o Acute Toxicity, Inhalation (Category 3)
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» Skin Corrosion (Category 1B)

e Serious Eye Damage (Category 1)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table

summarizes the required PPE for handling 4-Chlorophenyl chloroformate.

PPE Category

Specification

Rationale

Hand Protection

Chemical resistant gloves
(e.g., Viton® or Polyvinyl
Alcohol). Double gloving is

recommended.[5][6]

To prevent skin contact and
absorption. Nitrile gloves offer
limited protection and should
be avoided for prolonged

contact.[5]

Eye & Face Protection

Chemical splash goggles and

a face shield are mandatory.[4]

[6]

To protect eyes and face from

splashes and corrosive vapors.

[5][6]

Respiratory Protection

A NIOSH-approved respirator
with a type ABEK (EN14387)
filter is required when handling

outside of a fume hood.[4]

To prevent inhalation of toxic

and corrosive vapors.[3]

Body Protection

A chemical-resistant lab coat
must be worn. For larger
quantities or tasks with a high
splash risk, chemical-resistant

coveralls are necessary.[5][6]

To protect the body from skin

contact with the chemical.

Footwear

Closed-toe, chemical-resistant

shoes are required.

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling Procedure

All handling of 4-Chlorophenyl chloroformate must be conducted within a certified chemical

fume hood.
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Preparation:

¢ Area Inspection: Ensure the chemical fume hood is functioning correctly and the work area is
clean and free of incompatible materials.

o Gather Materials: Assemble all necessary equipment, including the chemical container,
reaction vessels, and spill cleanup materials, inside the fume hood.

« Don PPE: Put on all required personal protective equipment as detailed in the table above
before handling the chemical.

Handling:

o Container Inspection: Carefully inspect the container for any signs of damage or leaks before
opening.

o Dispensing: Open the container slowly to release any pressure. Use only spark-free tools
and explosion-proof equipment.[1] Dispense the required amount of the chemical carefully,
avoiding splashes and the generation of aerosols.

e Reaction Setup: If used in a reaction, add it to the reaction vessel slowly and in a controlled
manner.

o Container Sealing: Tightly close the container immediately after use and store it in a
designated, well-ventilated, and locked-up area.[1][3] Recommended storage is at 2-8°C.[4]

Post-Handling:

o Decontamination: Thoroughly decontaminate all equipment used with an appropriate
neutralizing agent and then wash with soap and water.

o Waste Segregation: Segregate all waste materials as hazardous waste.
o PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

» Hygiene: Wash hands and face thoroughly with soap and water after handling the chemical.

[3]
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Emergency Procedures

Spill:
o Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Increase ventilation to the area.

o Contain: For small spills, cover with a dry, non-combustible absorbent material like sand or
earth.[1][7] DO NOT use water.[1][7]

e Collect: Use clean, non-sparking tools to collect the absorbed material into a labeled, loosely
covered plastic container for disposal.[1][7]

» Decontaminate: Decontaminate the spill area thoroughly.
Exposure:

o Skin Contact: Immediately flush the skin with large amounts of water for at least 15 minutes
while removing contaminated clothing.[1] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open.[1] Seek immediate medical attention.

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1] Seek
immediate medical attention.

e Ingestion: DO NOT induce vomiting. Rinse mouth with water.[3] Seek immediate medical
attention.

Disposal Plan

All waste containing 4-Chlorophenyl chloroformate must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:
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e Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a
designated and clearly labeled hazardous waste container.

» Storage: Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

o Labeling: Ensure the waste container is properly labeled with the chemical name and
associated hazards.

o Disposal Request: Arrange for pickup and disposal by an authorized hazardous waste
disposal company.[1][3]

Quantitative Data

Property Value Reference
CAS Number 7693-45-0 [4]
Molecular Formula C7H4CI202 [2]
Molecular Weight 191.01 g/mol [2][4]
Appearance Liquid [4]

Boiling Point 100-102 °C/12 mmHg [4]

Density 1.365 g/mL at 25 °C [4]

Flash Point 103 °C (217.4 °F) - closed cup [4]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 4-Chlorophenyl
chloroformate.
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Caption: Safe handling workflow for 4-Chlorophenyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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